4,5-dichloro-3-nitrophthalic acid
Overview
Description
4,5-dichloro-3-nitrophthalic acid (DCNPA) is a chemical compound that has gained significant attention in the scientific community due to its various applications in research. DCNPA is a white crystalline powder that is soluble in water and organic solvents. It is commonly used as a starting material for the synthesis of other compounds, and its unique chemical properties make it an essential tool for many scientific studies.
Mechanism of Action
The mechanism of action of 4,5-dichloro-3-nitrophthalic acid is not well understood, but it is believed to act as an inhibitor of certain enzymes. It has been shown to inhibit the activity of enzymes such as xanthine oxidase and tyrosinase, which are involved in various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant properties and can scavenge free radicals. This compound has also been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have antitumor properties and can induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
4,5-dichloro-3-nitrophthalic acid has several advantages for use in lab experiments. It is readily available, relatively inexpensive, and has a high degree of purity. However, this compound has several limitations, including its low solubility in water and its potential toxicity. Care should be taken when handling this compound, and appropriate safety measures should be followed.
Future Directions
There are several future directions for research involving 4,5-dichloro-3-nitrophthalic acid. One area of interest is the development of new synthetic routes for the production of this compound and related compounds. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields, including medicine and agriculture. Finally, research is needed to investigate the potential toxicity of this compound and to develop appropriate safety guidelines for its use.
Scientific Research Applications
4,5-dichloro-3-nitrophthalic acid has been widely used in scientific research due to its unique chemical properties. It is commonly used as a starting material for the synthesis of other compounds, including dyes, pharmaceuticals, and agrochemicals. This compound is also used as a reagent in analytical chemistry for the detection of various compounds.
properties
IUPAC Name |
4,5-dichloro-3-nitrophthalic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3Cl2NO6/c9-3-1-2(7(12)13)4(8(14)15)6(5(3)10)11(16)17/h1H,(H,12,13)(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTUAAPLKYWBYSV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1Cl)Cl)[N+](=O)[O-])C(=O)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3Cl2NO6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.01 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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